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Compound of Interest

Compound Name: 4-Bromo-3-chlorophenol

Cat. No.: B077146 Get Quote

An In-depth Technical Guide to 4-Bromo-3-chlorophenol

Core Chemical Identity
4-Bromo-3-chlorophenol is a halogenated phenol, a class of organic compounds

characterized by a hydroxyl group attached to a benzene ring, which also bears bromine and

chlorine substituents. These halogen atoms significantly influence the molecule's electronic

properties, reactivity, and biological activity. It is recognized as a key intermediate in various

industrial and synthetic processes.[1][2]

Identifier Value

IUPAC Name 4-bromo-3-chlorophenol

CAS Number 13631-21-5[3][4][5][6]

Molecular Formula C₆H₄BrClO[3][4][5][7]

Molecular Weight 207.45 g/mol [4][5][7]

InChI Key FQEYHIPPYOSPLF-UHFFFAOYSA-N[3][4][7]

SMILES C1=CC(=C(C=C1O)Cl)Br[7][8]

Physicochemical Properties
The physical and chemical characteristics of 4-Bromo-3-chlorophenol are summarized below.

These properties are crucial for its handling, storage, and application in chemical synthesis.
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Property Value

Appearance
White to almost white, or pale cream/yellow

powder or crystals.[3][9]

Melting Point 64-66 °C[3][4][10]

Boiling Point 267.5 ± 20.0 °C (Predicted)[3][10]

Density 1.788 ± 0.06 g/cm³ (Predicted)[3][10]

pKa 8.43 ± 0.18 (Predicted)[3][10]

Water Solubility Slightly soluble in water.[3][10][11]

Storage Temperature
Room temperature, under an inert atmosphere.

[3][10]

Synthesis and Experimental Protocols
4-Bromo-3-chlorophenol is primarily synthesized through the bromination of 3-chlorophenol.

The use of N-Bromosuccinimide (NBS) as a brominating agent is a common and effective

method.[1]

Synthesis of 4-Bromo-3-chlorophenol using NBS
This protocol details a method to synthesize 4-Bromo-3-chlorophenol with a high yield and

purity.[1]

Materials:

3-chlorophenol

N-Bromosuccinimide (NBS)

Carbon tetrachloride (CCl₄)

Procedure:
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To a four-necked flask, add 45.7 g (0.466 mol) of 3-chlorophenol and 80 mL of carbon

tetrachloride.

Initiate stirring.

Add 82.74 g (0.465 mol) of NBS in batches at a controlled temperature.

Monitor the reaction progress by taking samples every 2 hours for gas chromatography (GC)

analysis.

The reaction is considered complete when the mass fraction of 3-chlorophenol is less than

1%.

Filter the resulting mixture.

Wash the filtrate with water.

The organic (oil) layer is then subjected to distillation to isolate the final product.

The fraction collected at 37-38°C/0.0004 MPa is the 4-Bromo-3-chlorophenol product.

Expected Outcome:

Purity: >98% (as determined by GC)

Yield: 87%
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Synthesis of 4-Bromo-3-chlorophenol

3-chlorophenol

Reaction in Four-Necked Flask

N-Bromosuccinimide (NBS) Carbon Tetrachloride (Solvent)

4-Bromo-3-chlorophenol Succinimide
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Experimental Workflow for Synthesis

Charge 3-chlorophenol and CCl4
into reaction vessel

Add NBS in batches
while stirring

Monitor reaction via GC
until 3-chlorophenol < 1%

Filter the reaction mixture

Wash the filtrate with water

Separate the organic layer

Distill the organic layer
under vacuum

Collect product fraction
at 37-38°C/0.0004 MPa

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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